Cas no 2229201-17-4 (2-(but-3-yn-1-yl)-3-chlorothiophene)

• Product Name: 2-(but-3-yn-1-yl)-3-chlorothiophene
• CAS No: 2229201-17-4
• MF: C₈H₇ClS
• MW: 170.659179925919
• CID: 5899574
• PubChem ID: 165738567
• Update Time: 2025-06-09

2-(but-3-yn-1-yl)-3-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-3-chlorothiophene
• 2229201-17-4
• EN300-1977811

• Inchi： 1S/C8H7ClS/c1-2-3-4-8-7(9)5-6-10-8/h1,5-6H,3-4H2
• InChI Key： HMNCZMIIGHUDHP-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1CCC#C

Computed Properties

• Exact Mass: 169.9956991g/mol
• Monoisotopic Mass: 169.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(but-3-yn-1-yl)-3-chlorothiophene

Introduction to 2-(but-3-yn-1-yl)-3-chlorothiophene (CAS No. 2229201-17-4)

2-(but-3-yn-1-yl)-3-chlorothiophene, identified by the chemical compound identifier CAS No. 2229201-17-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene family, a class of molecules characterized by a five-membered aromatic ring containing sulfur, which is widely recognized for its diverse biological activities and structural versatility. The presence of both a but-3-yn-1-yl substituent and a chloro group on the thiophene ring imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

The structural features of 2-(but-3-yn-1-yl)-3-chlorothiophene make it particularly interesting for medicinal chemistry applications. Thiophene derivatives are well-documented for their role in drug development, often serving as scaffolds for bioactive molecules due to their ability to interact with biological targets such as enzymes and receptors. The but-3-yn-1-yl moiety introduces a reactive alkyne group, which can participate in various coupling reactions, including Suzuki-Miyaura and Sonogashira couplings, facilitating the construction of more intricate molecular architectures. Meanwhile, the chloro substituent on the thiophene ring enhances electrophilicity, enabling further functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

In recent years, there has been growing interest in thiophene-based compounds for their potential applications in pharmaceuticals and agrochemicals. For instance, studies have demonstrated that certain thiophene derivatives exhibit antimicrobial, antifungal, and anti-inflammatory properties. The compound 2-(but-3-yn-1-yl)-3-chlorothiophene is no exception and has been explored in several research endeavors aimed at developing novel therapeutic agents. Its unique structural motif allows for the facile introduction of additional functional groups, enabling the creation of libraries of derivatives with tailored biological activities.

One notable area of research involving 2-(but-3-yn-1-yl)-3-chlorothiophene is in the development of organic electronic materials. Thiophene derivatives are known for their excellent charge transport properties, making them suitable candidates for use in organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic devices. The conjugated system of the thiophene ring, combined with the electron-withdrawing effect of the chloro group and the electron-donating nature of the but-3-yn-1-yl substituent, contributes to an optimized electronic structure that enhances performance in these applications. Recent advancements in this field have shown promising results using thiophene-based materials for flexible electronics and next-generation display technologies.

The synthesis of 2-(but-3-yn-1-yl)-3-chlorothiophene typically involves multi-step organic transformations starting from commercially available precursors. A common approach includes the bromination or chlorination of a thiophene derivative followed by Sonogashira coupling with butynyl halides or acetates. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the but-3-yn-1-yl group onto the thiophene ring. These synthetic strategies highlight the compound's versatility as a building block in organic synthesis.

In terms of biological activity, preliminary studies on derivatives of 2-(but-3-yne-l)-3-chlorothiophene have shown potential in modulating various biological pathways. For example, modifications at different positions on the thiophene ring can influence interactions with target proteins or enzymes, leading to effects such as inhibition or activation. This tunability makes it an attractive scaffold for high-throughput screening campaigns aimed at identifying lead compounds for drug discovery.

The compound's stability under various conditions is another critical factor to consider in its utility as a synthetic intermediate. Studies have indicated that 2-(but--yn-l)-3-chlorothiophene exhibits reasonable thermal stability and can be stored under inert conditions without significant degradation. This stability ensures that it remains a reliable reagent throughout multiple synthetic steps, contributing to its appeal among researchers.

Furthermore, the environmental impact of using 2-(but--yn-l)-3-chlorothiophene in synthetic processes is an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. For instance, catalytic methods that employ recyclable catalysts or solvent-free conditions are being explored to enhance sustainability while maintaining high yields.

Future directions in research involving 2-(but--yn-l)-3-chlorothiophene may focus on expanding its applications beyond pharmaceuticals into other areas such as polymer science and nanotechnology. The ability to incorporate thiophene-based units into polymers can lead to materials with enhanced mechanical or electronic properties, opening up new possibilities for advanced materials development.

In conclusion,2-(but--yn-l)-3-chlorothiophene (CAS No. 2229201--17--4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials alike. As research continues to uncover new applications and synthetic methodologies,2-(but--yn-l)-3-chlorothiophene is poised to remain at the forefront of innovation in chemical sciences.